4-(2,2-Dibutoxypropyl)-1-methoxy-2-methylbenzene

• CAS No.: 90177-00-7
• Molecular Formula: C19H32O3
• Molecular Weight: 308.5 g/mol
• IUPAC Name: 4-(2,2-dibutoxypropyl)-1-methoxy-2-methylbenzene
• InChI: InChI=1S/C19H32O3/c1-6-8-12-21-19(4,22-13-9-7-2)15-17-10-11-18(20-5)16(3)14-17/h10-11,14H,6-9,12-13,15H2,1-5H3
• InChI Key: HHEFDKYLPABQQP-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC(C)(CC1=CC(=C(C=C1)OC)C)OCCCC

Description

4-(2,2-Dibutoxypropyl)-1-methoxy-2-methylbenzene is an organic compound with a complex structure that includes aromatic and aliphatic components

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(2,2-Dibutoxypropyl)-1-methoxy-2-methylbenzene typically involves the reaction of 1-methoxy-2-methylbenzene with 2,2-dibutoxypropane under specific conditions. The reaction is usually carried out in the presence of a strong acid catalyst, such as sulfuric acid, to facilitate the formation of the desired product. The reaction mixture is then purified through distillation or recrystallization to obtain the pure compound .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactors and continuous flow processes to ensure high yield and purity. The use of automated systems for monitoring and controlling reaction parameters, such as temperature and pressure, is essential to achieve consistent product quality .

Chemical Reactions Analysis

Types of Reactions

4-(2,2-Dibutoxypropyl)-1-methoxy-2-methylbenzene undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride to convert the compound into alcohols or alkanes.

Substitution: The aromatic ring of the compound can undergo electrophilic substitution reactions, such as nitration or halogenation, to introduce different functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, acidic or basic conditions.

Reduction: Lithium aluminum hydride, sodium borohydride, anhydrous conditions.

Substitution: Nitric acid, sulfuric acid, halogens, Lewis acids as catalysts.

Major Products Formed

Oxidation: Carboxylic acids, ketones.

Reduction: Alcohols, alkanes.

Substitution: Nitro compounds, halogenated derivatives.

Scientific Research Applications

4-(2,2-Dibutoxypropyl)-1-methoxy-2-methylbenzene has several applications in scientific research:

Chemistry: Used as a precursor in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a lead compound in drug discovery.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 4-(2,2-Dibutoxypropyl)-1-methoxy-2-methylbenzene involves its interaction with specific molecular targets and pathways. The compound can act as a ligand, binding to receptors or enzymes and modulating their activity. This interaction can lead to various biological effects, such as inhibition or activation of specific pathways .

Comparison with Similar Compounds

Similar Compounds

2,4-Di-tert-butylphenol: Similar in structure but with different substituents on the aromatic ring.

4,4’-Di-tert-butyl-2,2’-bipyridyl: Contains tert-butyl groups but has a bipyridyl structure.

Uniqueness

4-(2,2-Dibutoxypropyl)-1-methoxy-2-methylbenzene is unique due to its specific combination of functional groups and its ability to undergo a wide range of chemical reactions. This versatility makes it valuable in various fields of research and industry .